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Compound of Interest

Compound Name: 3-Furoyl chloride

Cat. No.: B1305837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data for 3-Furoyl
chloride (CAS No: 26214-65-3), a key intermediate in various chemical syntheses. The

following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data, offering valuable insights for its identification, characterization, and

application in research and development.

Spectroscopic Data Summary
The empirical formula for 3-Furoyl chloride is C₅H₃ClO₂ with a molecular weight of 130.53

g/mol . The spectroscopic data presented below provides a comprehensive profile of the

molecule's structure and functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.

¹H NMR Spectrum

While a publicly available high-resolution spectrum with assigned peaks was not found in the

searched literature, ChemicalBook indicates the availability of ¹H NMR data for 3-Furoyl
chloride.[1] For the isomeric 2-Furoyl chloride, detailed ¹H NMR data has been reported,

showing distinct signals for the furan ring protons.[2] Based on the structure of 3-Furoyl
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chloride, one would expect to see three distinct signals in the aromatic region corresponding

to the three protons on the furan ring.

¹³C NMR Spectrum

Similar to the proton NMR, a specific peak list for 3-Furoyl chloride was not readily available

in the public domain. However, ChemicalBook lists the availability of ¹³C NMR data.[1] For

comparison, the ¹³C NMR spectrum of the related compound 3-Furoic acid shows characteristic

peaks for the carboxylic acid and furan ring carbons.[3] In the case of 3-Furoyl chloride, one

would anticipate signals corresponding to the acyl chloride carbonyl carbon and the four

distinct carbons of the furan ring.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 3-Furoyl chloride exhibits characteristic absorption bands.

Frequency (cm⁻¹) Interpretation

~1760 - 1780 C=O stretch (acyl chloride)

~3100 - 3150 C-H stretch (furan ring)

~1500 - 1600 C=C stretch (furan ring)

~1000 - 1300 C-O stretch (furan ring)

~700 - 900 C-H bend (out-of-plane, furan ring)

Note: The exact frequencies may vary slightly depending on the experimental conditions.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments, confirming its molecular weight and offering clues about its structure.
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m/z Interpretation

130/132
Molecular ion peak [M]⁺ (presence of ³⁵Cl and

³⁷Cl isotopes)

95 [M - Cl]⁺

67 [C₄H₃O]⁺

The computed exact mass of 3-Furoyl chloride is 129.9821570 Da.[4][5]

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data for 3-
Furoyl chloride.

NMR Spectroscopy
Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher).

Sample Preparation: A small amount of 3-Furoyl chloride is dissolved in a deuterated solvent

(e.g., CDCl₃). A small amount of tetramethylsilane (TMS) is typically added as an internal

standard.

Data Acquisition:

The sample is placed in an NMR tube and inserted into the spectrometer.

For ¹H NMR, the spectrum is acquired over a range of approximately 0-12 ppm.

For ¹³C NMR, the spectrum is acquired over a range of approximately 0-200 ppm.

Standard pulse sequences are used to obtain the spectra.

IR Spectroscopy
Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer, such as a Bruker Tensor 27

FT-IR.[4]
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Sample Preparation:

Neat: A thin film of liquid 3-Furoyl chloride is placed between two salt plates (e.g., NaCl or

KBr).

ATR-IR: A small amount of the sample is placed directly on the ATR crystal.[4]

Data Acquisition:

A background spectrum of the empty sample holder (or clean ATR crystal) is recorded.

The sample is placed in the spectrometer, and the spectrum is recorded.

The final spectrum is obtained by subtracting the background spectrum from the sample

spectrum.

Mass Spectrometry
Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for

sample introduction and separation.

Sample Preparation: A dilute solution of 3-Furoyl chloride in a volatile organic solvent (e.g.,

dichloromethane or methanol) is prepared.

Data Acquisition:

The sample is injected into the GC, where it is vaporized and separated from any impurities.

The separated 3-Furoyl chloride enters the mass spectrometer.

The molecules are ionized, typically by electron ionization (EI).

The resulting ions are separated based on their mass-to-charge ratio by a mass analyzer.

A detector records the abundance of each ion, generating the mass spectrum.

Logical Workflow for Spectroscopic Analysis
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The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 3-Furoyl chloride.

Sample Preparation Data Acquisition Data Analysis Interpretation
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Caption: Workflow for Spectroscopic Analysis of 3-Furoyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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